Cas no 942215-76-1 ((4-(4-Methoxybenzyloxy)-3-nitrophenyl)methanol)

• Product Name: (4-(4-Methoxybenzyloxy)-3-nitrophenyl)methanol
• CAS No: 942215-76-1
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 2103071
• Update Time: 2023-08-03

(4-(4-Methoxybenzyloxy)-3-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(4-methoxybenzyloxy)-3-nitrophenyl)methanol
• AWIGLVQGKDTRAD-UHFFFAOYSA-N
• [4-({[4-(Methyloxy)phenyl]methyl}oxy)-3-nitrophenyl]methanol
• (4-(4-Methoxybenzyloxy)-3-nitrophenyl)methanol

• Inchi： 1S/C15H15NO5/c1-20-13-5-2-11(3-6-13)10-21-15-7-4-12(9-17)8-14(15)16(18)19/h2-8,17H,9-10H2,1H3
• InChI Key： AWIGLVQGKDTRAD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)C1C=CC(CO)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 325
• Topological Polar Surface Area: 84.5